Cas no 2171779-33-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid
• CAS No: 2171779-33-0
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6475333
• PubChem ID: 165801817
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid
• EN300-1494526
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(2-methoxyethoxy)propyl]carbamoyl}propanoic acid
• 2171779-33-0

• Inchi： 1S/C25H30N2O7/c1-32-13-14-33-12-6-11-26-24(30)22(15-23(28)29)27-25(31)34-16-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22H,6,11-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： MWKHYBKHPUAJNF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCOCCOC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic Acid (CAS No. 2171779-33-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid, with the CAS number 2171779-33-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its therapeutic applications. The structure of this molecule is characterized by its complex arrangement of functional groups, which contributes to its unique chemical properties and reactivity.

The central core of this compound is the fluoren-9-yl moiety, which is a fused bicyclic aromatic system. This particular structural feature is known for its stability and ability to participate in various chemical interactions, making it a valuable component in the design of bioactive molecules. The presence of the methoxycarbonyl group attached to the fluoren-9-yl ring further enhances the compound's solubility and reactivity, allowing it to engage with biological targets more effectively.

The amino group at the 3-position of the molecule is another critical feature. This group can participate in hydrogen bonding, both as a donor and an acceptor, which is essential for the compound's interaction with biological macromolecules such as proteins and nucleic acids. The carbamoyl groups at the same position add another layer of complexity, influencing the molecule's overall charge distribution and solubility profile.

The side chain of this compound includes a propyl group that is further modified with a 2-methoxyethoxy moiety. This extension not only increases the molecular weight but also introduces additional polar functional groups, which can affect how the molecule behaves in different environments. The methoxyethoxy group, in particular, is known for its ability to enhance solubility in polar solvents, which is beneficial for both in vitro and in vivo studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid makes it a promising candidate for such applications. For instance, studies have shown that fluorene-based compounds can interact with specific enzymes and receptors, leading to potential therapeutic effects.

One area where this compound shows particular promise is in the field of oncology. Researchers have been exploring fluorene derivatives as potential inhibitors of kinases and other enzymes involved in cancer cell proliferation. The combination of the fluoren-9-yl moiety with multiple functional groups provides a scaffold that can be fine-tuned to target specific cancer-related pathways effectively.

Additionally, the compound's ability to form stable complexes with biological targets makes it an attractive candidate for drug delivery systems. By modifying its structure further, researchers aim to develop prodrugs that can release active forms of this molecule in targeted tissues, thereby increasing efficacy while minimizing side effects.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex fluorene core. Furthermore, protecting group strategies have been employed to prevent unwanted side reactions during synthesis.

In terms of analytical characterization, this compound has been extensively studied using various spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have provided detailed insights into its molecular structure and purity. Additionally, X-ray crystallography has been used to determine its three-dimensional structure at an atomic level, which is essential for understanding its interactions with biological targets.

The pharmacokinetic properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid are also under investigation. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these properties, researchers aim to develop formulations that can enhance drug bioavailability and reduce toxicity.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(2-methoxyethoxy)propylcarbamoyl}propanoic acid (CAS No. 2171779-33-0) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it a valuable tool for studying biological pathways associated with various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.